5,5'-Dibromo-2,2'-bithiophene

Description

5,5'-Dibromo-2,2'-bithiophene (CAS number 4805-22-5) is a bromine-functionalized 2,2'-bithiophene with bromine atoms at the 5,5'-positions . It is a building block used in synthesizing semiconducting small molecules, oligothiophenes, and polymers . These materials are useful in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic solar cells . 5,5'-Dibromo-2,2'-bithiophene is a key intermediate for Suzuki and Stille coupling reactions, which form carbon-carbon bonds .

This chemical compound has a molecular formula of C8H4Br2S2 and a molecular weight of 324.06 g/mol . It typically appears as a solid powder, ranging in color from white to light yellow or light orange . The melting point is between 144.0 °C and 146.0 °C . It is slightly soluble in water . Safety data sheets indicate that 5,5'-Dibromo-2,2'-bithiophene is harmful if swallowed, inhaled, or comes into contact with skin .

A similar compound is 5,5'-Dibromo-4,4'-ditetradecyl-2,2'-bithiophene (CID 67025022), which has a molecular formula of C36H60Br2S2 . 5,5'-Dibromo-2,2'-bithiophene is also known by several synonyms, including 2,2'-Bi(5-bromothiophene) and 5,5'-dibromo-2,2'-dithiophene .

• CAS No.: 4805-22-5
• Product Name: 5,5'-Dibromo-2,2'-bithiophene
• Molecular Formula: C8H4Br2S2
• Molecular Weight: 324.1 g/mol
• IUPAC Name: 2-bromo-5-(5-bromothiophen-2-yl)thiophene
• Standard InChI: InChI=1S/C8H4Br2S2/c9-7-3-1-5(11-7)6-2-4-8(10)12-6/h1-4H
• Standard InChIKey: SXNCMLQAQIGJDO-UHFFFAOYSA-N
• SMILES: C1=C(SC(=C1)Br)C2=CC=C(S2)Br
• Canonical SMILES: C1=C(SC(=C1)Br)C2=CC=C(S2)Br
• Synonyms: 5,5’-Dibromo-2,2’-dithienyl; 5,5’-Dibromo-2,2’-dithiophene; 2,5’-Dibromobithiophene
• PubChem Compound: 638908
• Last Modified: Sep 14 2023